Cas no 2228869-51-8 (2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid)

• Product Name: 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid
• CAS No: 2228869-51-8
• MF: C₁₂H₉FO₄
• MW: 236.195867300034
• CID: 5856621
• PubChem ID: 165705269
• Update Time: 2025-05-23

2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid
• 2-{[5-(4-fluorophenyl)furan-2-yl]oxy}acetic acid
• 2228869-51-8
• EN300-1748747

• Inchi： 1S/C12H9FO4/c13-9-3-1-8(2-4-9)10-5-6-12(17-10)16-7-11(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： VBOSJILYMBNDSS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(OCC(=O)O)O1

Computed Properties

• Exact Mass: 236.04848693g/mol
• Monoisotopic Mass: 236.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid

Recent Advances in the Study of 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid (CAS: 2228869-51-8)

The compound 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid (CAS: 2228869-51-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-2-yloxy acetic acid scaffold and 4-fluorophenyl substituent, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of anti-inflammatory and anticancer drug development.

One of the key advancements in the study of this compound is its role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in inflammation and immune response. The study employed in vitro assays using human macrophage cells, demonstrating a dose-dependent reduction in pro-inflammatory cytokine production. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has highlighted the anticancer potential of this molecule. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, investigated its effects on various cancer cell lines. The results indicated that 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid induces apoptosis in breast cancer cells (MCF-7) through the activation of caspase-3 and PARP cleavage. The study also noted its selective cytotoxicity, sparing normal fibroblast cells, which underscores its potential as a targeted therapeutic agent.

The synthetic optimization of 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid has also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, making the production process more sustainable. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have further enriched our understanding of this compound. A recent preclinical investigation evaluated its bioavailability and metabolic stability in rodent models. The findings, published in Drug Metabolism and Disposition, revealed favorable oral absorption and a half-life suitable for once-daily dosing. However, the study also identified the need for further optimization to mitigate rapid glucuronidation, which could limit its efficacy in vivo.

In conclusion, 2-{5-(4-fluorophenyl)furan-2-yloxy}acetic acid (CAS: 2228869-51-8) represents a promising candidate in the development of novel therapeutics for inflammation and cancer. Recent studies have not only elucidated its biological activities but also addressed key challenges in its synthesis and pharmacokinetics. Future research should focus on structure-activity relationship (SAR) studies to enhance its potency and selectivity, as well as comprehensive toxicological assessments to pave the way for clinical translation.